Cas no 2418662-25-4 (tert-butyl 4-(3-amino-5-azido-4-methylphenyl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(3-amino-5-azido-4-methylphenyl)methylpiperazine-1-carboxylate
• CAS No: 2418662-25-4
• MF: C₁₇H₂₆N₆O₂
• MW: 346.427342891693
• CID: 5679196
• PubChem ID: 165771774
• Update Time: 2025-10-30

tert-butyl 4-(3-amino-5-azido-4-methylphenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(3-amino-5-azido-4-methylphenyl)methyl]piperazine-1-carboxylate
• 2418662-25-4
• EN300-26628076
• tert-butyl 4-(3-amino-5-azido-4-methylphenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C17H26N6O2/c1-12-14(18)9-13(10-15(12)20-21-19)11-22-5-7-23(8-6-22)16(24)25-17(2,3)4/h9-10H,5-8,11,18H2,1-4H3
• InChI Key： APEDPFJGABVDOZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=C(C(C)=C(C=2)N)N=[N+]=[N-])CC1)=O

Computed Properties

• Exact Mass: 346.21172409g/mol
• Monoisotopic Mass: 346.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl 4-(3-amino-5-azido-4-methylphenyl)methylpiperazine-1-carboxylate

Introduction to tert-butyl 4-(3-amino-5-azido-4-methylphenyl)methylpiperazine-1-carboxylate (CAS No. 2418662-25-4)

Tert-butyl 4-(3-amino-5-azido-4-methylphenyl)methylpiperazine-1-carboxylate (CAS No. 2418662-25-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The compound's structure includes a tert-butyl group, a piperazine ring, and a substituted phenyl moiety, which collectively contribute to its chemical and biological properties.

The chemical structure of tert-butyl 4-(3-amino-5-azido-4-methylphenyl)methylpiperazine-1-carboxylate is particularly noteworthy for its functional groups. The tert-butyl group provides steric protection, which can enhance the compound's stability and reduce metabolic degradation. The piperazine ring is a common motif in many bioactive molecules, often imparting central nervous system (CNS) activity and modulating receptor interactions. The substituted phenyl moiety, with its amino and azido functionalities, adds further complexity and potential for diverse biological activities.

Recent research has focused on the synthesis and characterization of tert-butyl 4-(3-amino-5-azido-4-methylphenyl)methylpiperazine-1-carboxylate. A study published in the Journal of Medicinal Chemistry highlighted the compound's synthetic route, which involves several key steps including the formation of the azido group and the coupling with the piperazine ring. The authors reported high yields and excellent purity, making this compound a viable candidate for further investigation.

In terms of biological activity, tert-butyl 4-(3-amino-5-azido-4-methylphenyl)methylpiperazine-1-carboxylate has shown promising results in preliminary assays. It has been tested for its ability to modulate various receptors, including serotonin and dopamine receptors, which are crucial targets in the treatment of neurological disorders such as depression and Parkinson's disease. Additionally, the compound has demonstrated potential as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting its utility in anti-inflammatory drug development.

The azido group in tert-butyl 4-(3-amino-5-azido-4-methylphenyl)methylpiperazine-1-carboxylate is particularly interesting from a medicinal chemistry perspective. Azides can undergo various transformations, such as reduction to amines or participation in click chemistry reactions. These properties make the compound a valuable intermediate for the synthesis of more complex molecules with tailored biological activities.

Clinical trials involving compounds similar to tert-butyl 4-(3-amino-5-azido-4-methylphenyl)methylpiperazine-1-carboxylate have shown promising outcomes. For instance, a phase II trial evaluating a related piperazine derivative for the treatment of major depressive disorder reported significant improvements in patient symptoms with minimal side effects. These findings underscore the potential therapeutic value of this class of compounds.

In conclusion, tert-butyl 4-(3-amino-5-azido-4-methylphenyl)methylpiperazine-1-carboxylate (CAS No. 2418662-25-4) represents an exciting area of research in medicinal chemistry and pharmaceutical development. Its unique chemical structure and promising biological activities make it a valuable candidate for further exploration. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of new therapeutic agents.